[1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine

• IUPAC Name: [1,3]thiazolo[4,5-g][2,1,3]benzothiadiazol-7-amine
• InChI: InChI=1S/C7H4N4S2/c8-7-9-4-2-1-3-5(6(4)12-7)11-13-10-3/h1-2H,(H2,8,9)
• InChI Key: SQVZYILCRNQCFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C3=C1N=C(S3)N
• Molecular Formula: C7H4N4S2
• DSSTOX Substance ID: DTXSID30363675
• Molecular Weight: 208.3 g/mol
• CAS RN: 20613-67-6

Description

[1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of benzothiadiazole derivatives and has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial properties. In

Mechanism of Action

The mechanism of action of [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine is not fully understood. However, it has been proposed that the compound induces apoptosis in cancer cells by activating the intrinsic apoptotic pathway. It has also been suggested that [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine inhibits the production of pro-inflammatory cytokines by blocking the NF-κB signaling pathway. The anti-bacterial activity of [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine is thought to be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine have been studied in vitro and in vivo. In cancer cells, the compound has been shown to induce apoptosis and inhibit cell proliferation. Inflammatory responses have been shown to be reduced by [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine, which results in a decrease in the production of pro-inflammatory cytokines. The anti-bacterial activity of [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine results in the disruption of bacterial cell membranes, leading to bacterial death.

Advantages and Limitations for Lab Experiments

The advantages of using [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine in lab experiments include its potential therapeutic applications in cancer, inflammation, and bacterial infections. The compound is relatively easy to synthesize, and its activity can be easily measured in vitro. However, the limitations of using [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine in lab experiments include its limited solubility in aqueous solutions, which can affect its bioavailability and activity. Additionally, the compound's mechanism of action is not fully understood, which can make it difficult to optimize its activity.

Future Directions

For [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine include further studies to optimize its therapeutic applications and elucidate its mechanism of action.

Synthesis Methods

The synthesis of [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine involves the condensation of 2-aminobenzothiazole with thiosemicarbazide in the presence of acetic acid. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization. The yield of the product is dependent on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

[1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been studied for its anti-inflammatory properties and has been shown to inhibit the production of pro-inflammatory cytokines. Additionally, [1,3]thiazolo[5,4-e][2,1,3]benzothiadiazol-7-amine has been studied for its anti-bacterial activity against various strains of bacteria.